trans-1-(Tert-butoxycarbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

Specification

• CAS No.: 1218764-11-4
• Molecular Formula: C16H19FNO4
• Molecular Weight: 308.33
• IUPAC Name: (3R,4S)-4-(4-fluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C16H20FNO4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m1/s1
• Standard InChI Key: VRCJPGMBINFMCH-OLZOCXBDSA-M
• SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=C(C=C2)F

Introduction

trans-1-(Tert-butoxycarbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid is a synthetic organic compound used primarily in chemical synthesis and research. It is characterized by its molecular formula, C16H20FNO4, and molecular weight of approximately 309.33 g/mol. This compound is often utilized as a building block in the synthesis of more complex molecules due to its versatile functional groups.

Synonyms and Identifiers

This compound is known by several synonyms, including (3R,4S)-1-(tert-butoxycarbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid and (3R,4S)-4-(4-fluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid. Its PubChem CID is 44828616, and the InChIKey is VRCJPGMBINFMCH-OLZOCXBDSA-N.

Applications and Uses

trans-1-(Tert-butoxycarbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid is primarily used in research and development for the synthesis of pharmaceuticals and other organic compounds. It serves as a versatile intermediate due to its reactive groups, which can be easily modified to form more complex structures.

Research Findings

Research involving this compound often focuses on its role in organic synthesis, particularly in the development of novel pharmaceutical agents. Its utility in forming chiral centers and its compatibility with various chemical transformations make it a valuable tool in synthetic chemistry.

Solubility and Handling

• Solubility: The compound's solubility varies depending on the solvent. It is generally soluble in organic solvents such as DMSO and can be dissolved with heating and ultrasonic treatment if necessary.

• Storage: It is recommended to store the compound at room temperature or in a refrigerator (2-8°C) to maintain stability.

Safety and Handling Precautions

This compound is for research use only and should not be used in medical or consumer applications. Handling should be done in a well-ventilated area with appropriate protective equipment. Detailed safety data sheets (SDS) are available from suppliers for specific handling instructions.